Cas no 1805131-64-9 (Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate)
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate
- methyl 2-[4-bromo-2-cyano-6-(difluoromethyl)phenyl]acetate
-
- Inchi: 1S/C11H8BrF2NO2/c1-17-10(16)4-8-6(5-15)2-7(12)3-9(8)11(13)14/h2-3,11H,4H2,1H3
- InChI Key: XDLJRFHRPQORLB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C(CC(=O)OC)=C(C(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: 2.7
- Topological Polar Surface Area: 50.1
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023954-250mg |
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate |
1805131-64-9 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013023954-500mg |
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate |
1805131-64-9 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013023954-1g |
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate |
1805131-64-9 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate (CAS No. 1805131-64-9): A Comprehensive Overview
Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate, identified by its CAS number 1805131-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes bromine, cyano, and difluoromethyl substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.
The structural features of Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate make it particularly interesting for medicinal chemists. The presence of a bromine atom at the para position relative to the cyano group enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is crucial for constructing more complex molecular frameworks, which are often required in the development of novel therapeutic agents.
The cyano group, on the other hand, introduces a polar nature to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the difluoromethyl group is known for its ability to modulate metabolic stability and binding affinity in drug candidates. These properties have been widely exploited in the design of small-molecule inhibitors and other pharmacologically relevant compounds.
In recent years, there has been a surge in research focused on developing new strategies for the treatment of various diseases, including cancer and infectious disorders. Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate has emerged as a key building block in several high-profile synthetic efforts. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors, which are essential for targeting aberrant signaling pathways in cancer cells. The bromine substituent facilitates the introduction of aryl groups via palladium-catalyzed reactions, enabling the construction of potent and selective inhibitors.
Moreover, the cyano and difluoromethyl groups have been shown to enhance the bioavailability and pharmacokinetic properties of drug candidates. These features are critical for ensuring that a compound can reach its target site effectively and maintain its activity over time. The growing body of literature highlights the importance of Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate as a versatile intermediate in drug discovery pipelines.
One particularly notable application of this compound is in the synthesis of antiviral agents. The unique structural motifs present in Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate allow for the development of molecules that can interact with viral enzymes or receptors with high specificity. This has led to several promising candidates being investigated in preclinical studies for their potential to treat viral infections caused by pathogens such as HIV and hepatitis C.
The pharmaceutical industry has also shown interest in using Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate for the development of anti-inflammatory drugs. Researchers have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes play a crucial role in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.
In addition to its applications in drug development, Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate has found utility in materials science research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing advanced materials with tailored properties. For example, researchers have used this compound to create polymers with enhanced thermal stability and mechanical strength, which are essential for applications in electronics and aerospace industries.
The synthesis of Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from readily available aromatic precursors. The introduction of bromine is often achieved through electrophilic aromatic substitution reactions, while the cyano group is typically introduced via cyanation reactions such as dehydration of amides or oxidation of nitriles.
The incorporation of the difluoromethyl group is one of the most challenging aspects of its synthesis. This functionality is commonly introduced through halogen-metal exchange followed by reaction with fluorinated electrophiles. Careful control of reaction conditions is necessary to avoid side products and ensure regioselectivity.
In conclusion, Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate (CAS No. 1805131-64-9) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing novel therapeutics targeting cancer, inflammation, and viral infections. Furthermore, its utility in materials science underscores its broad applicability beyond traditional medicinal chemistry endeavors.
1805131-64-9 (Methyl 4-bromo-2-cyano-6-(difluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)